1-(2-chloro-5-fluorophenyl)-N-(pyridin-4-ylmethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C20H15ClFN5O
• Molecular Weight: 395.8 g/mol
• IUPAC Name: 1-(2-chloro-5-fluorophenyl)-N-(pyridin-4-ylmethyl)-5-pyrrol-1-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C20H15ClFN5O/c21-17-4-3-15(22)11-18(17)27-20(26-9-1-2-10-26)16(13-25-27)19(28)24-12-14-5-7-23-8-6-14/h1-11,13H,12H2,(H,24,28)
• InChI Key: ARSIWGXBBFNMQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=C(C=NN2C3=C(C=CC(=C3)F)Cl)C(=O)NCC4=CC=NC=C4

Description

The compound 1-(2-chloro-5-fluorophenyl)-N-(pyridin-4-ylmethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide is a pyrazole-based molecule featuring a 2-chloro-5-fluorophenyl group at position 1, a pyrrol-1-yl substituent at position 5, and a pyridin-4-ylmethyl carboxamide at position 4 (Fig. 1).

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

Core Pyrazole Modifications

The pyrazole scaffold is a common feature among analogs, but substituent variations significantly influence properties:

Table 1: Substituent Comparison at Key Positions

Compound Name	Position 1 (Aryl Group)	Position 5 (Heterocycle)	Position 4 (Amide)	Source
Target Compound	2-Chloro-5-fluorophenyl	1H-pyrrol-1-yl	N-(pyridin-4-ylmethyl)	-
1-(2-Chloro-5-fluorophenyl)-5-(1H-pyrrol-1-yl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-4-carboxamide	2-Chloro-5-fluorophenyl	1H-pyrrol-1-yl	N-(tetrahydro-2H-pyran-4-ylmethyl)
1-(2-Fluorophenyl)-N-(pyridin-4-ylmethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide	2-Fluorophenyl	1H-pyrrol-1-yl	N-(pyridin-4-ylmethyl)
Methyl 1-(7-Chloroquinolin-4-yl)-5-(2,6-dimethoxyphenyl)-1H-pyrazole-3-carboxylate	7-Chloroquinolin-4-yl	2,6-Dimethoxyphenyl	Methyl ester
N-[1-(4-Fluorobenzyl)-1H-pyrazol-4-yl]-5-(2-furyl)-1,2-oxazole-3-carboxamide	4-Fluorobenzyl	2-Furyl	3-Isoxazolecarboxamide

Key Observations:

• Aryl Group at Position 1: The target compound’s 2-chloro-5-fluorophenyl group combines halogenated electron-withdrawing effects, enhancing metabolic stability compared to the purely fluorinated analog in . Substitution with 7-chloroquinolin-4-yl () introduces a fused aromatic system, which may enhance π-π stacking but reduce solubility .

• Heterocycle at Position 5 :

  • The 1H-pyrrol-1-yl group (target compound and ) is a planar, electron-rich aromatic ring, favoring interactions with hydrophobic pockets.
  • In contrast, 2-furyl () contains an oxygen atom, introducing polarity and hydrogen-bonding capacity .

• Amide at Position 4 :

  • The pyridin-4-ylmethyl group (target compound and ) offers hydrogen-bonding via the pyridine nitrogen, whereas tetrahydro-2H-pyran-4-ylmethyl () is a saturated ether, likely improving solubility but reducing aromatic interactions .

Q & A

Q. What are the common synthetic routes for preparing 1-(2-chloro-5-fluorophenyl)-N-(pyridin-4-ylmethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide?

The synthesis typically involves multi-step reactions, including cyclocondensation and functional group coupling. For example:

Core pyrazole formation : Cyclocondensation of substituted hydrazines with β-keto esters or diketones (e.g., using ethyl acetoacetate and phenylhydrazine derivatives) .

Substituent introduction : The 1H-pyrrol-1-yl group is introduced via nucleophilic substitution or cross-coupling reactions, while the pyridin-4-ylmethylamine moiety is attached via carboxamide coupling using activating agents like HATU or EDC .

Purification : Chromatography (e.g., silica gel or HPLC) ensures high purity (>95%) .

Q. How is the molecular structure of this compound characterized?

Key techniques include:

• X-ray crystallography : Resolves bond lengths, angles, and crystal packing (e.g., monoclinic system with space group P21/c and unit cell parameters a = 9.0032 Å, b = 20.1001 Å, c = 11.4664 Å) .
• NMR spectroscopy : Confirms substituent positions (e.g., δ 7.2–8.5 ppm for aromatic protons, δ 4.3 ppm for pyridin-4-ylmethyl CH2) .
• Mass spectrometry : Validates molecular weight (e.g., m/z 471.76 for the parent ion) .

Q. What preliminary biological activities have been reported for similar pyrazole-carboxamide derivatives?

Analogous compounds exhibit:

• Enzyme inhibition : Pyrazole-based carboxamides often target kinases or proteases (e.g., factor Xa inhibition via P1 and P4 ligand interactions) .
• Antimicrobial activity : Fluorinated and chlorinated aryl groups enhance lipophilicity, improving membrane penetration .
• Cytotoxicity : Pyrazole cores with pyrrole substituents show promise in cancer cell line assays (e.g., IC50 values <10 μM in MCF-7 cells) .

Advanced Research Questions

Q. How can reaction conditions be optimized for higher yields in the final carboxamide coupling step?

Methodological considerations:

• Solvent selection : Polar aprotic solvents (e.g., DMF or DMSO) improve solubility of intermediates .
• Temperature control : Maintaining 0–5°C during coupling minimizes side reactions .
• Catalyst use : DMAP accelerates carbodiimide-mediated couplings, reducing reaction time from 24h to 6h .
• DoE (Design of Experiments) : Statistical optimization of molar ratios (e.g., 1.2:1 amine:acid) and reagent stoichiometry increases yields from 50% to 85% .

Q. How should researchers address contradictions in crystallographic data refinement?

• Software selection : Use SHELXL for small-molecule refinement, leveraging its robust handling of high-resolution data and twinning .
• Validation metrics : Cross-check R1 (>0.05) and wR2 (>0.10) values against electron density maps to resolve positional disorder .
• Thermal parameters : Anisotropic refinement for non-hydrogen atoms improves accuracy in bond-length precision (±0.01 Å) .

Q. What mechanisms explain the reactivity of the 1H-pyrrol-1-yl group under basic or acidic conditions?

• Acid-mediated degradation : Protonation at the pyrrole nitrogen leads to ring-opening via hydrolysis, forming NH4+ and ketone byproducts .
• Base stability : The electron-withdrawing carboxamide group stabilizes the pyrrole ring against nucleophilic attack up to pH 10 .
• Hydrazine interactions : Substitution at the 5-position occurs via SNAr (nucleophilic aromatic substitution) with hydrazine hydrate, yielding hydrazide derivatives .

Q. How can molecular docking predict the compound’s interaction with biological targets?

• Ligand preparation : Generate 3D conformers using Open Babel, optimizing charges with AM1-BCC .
• Target selection : Prioritize kinases (e.g., JAK2 or EGFR) based on structural homology to pyrazole inhibitors in PDB entries (e.g., 5TCO) .
• Docking protocols : Use AutoDock Vina with Lamarckian GA; validate with RMSD <2.0 Å between docked and crystallographic poses .

Q. What strategies mitigate impurities from intermediates during scale-up synthesis?

• In-process monitoring : LC-MS tracks intermediates (e.g., 5-chloro-1-phenyl-1H-pyrazole-4-carboxamide) to limit dimerization .
• Crystallization control : Use anti-solvent addition (e.g., heptane in DCM) to isolate the final product with ≤0.5% impurities .
• Byproduct analysis : HRMS identifies trace hydrazide derivatives, guiding recrystallization solvent selection .